Cas no 136468-19-4 (5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine)

5-Methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine is a substituted indane derivative featuring a methoxy and methyl group at the 5- and 6-positions, respectively, along with an amine functional group at the 2-position of the indane core. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and organic synthesis. The compound's rigid indane scaffold enhances stereochemical stability, while the methoxy and methyl substitutions influence electronic and steric characteristics, potentially improving binding affinity in target applications. Its amine functionality allows for further derivatization, enabling the development of novel bioactive molecules. Suitable for research in medicinal chemistry and drug discovery, this compound offers a versatile framework for exploring structure-activity relationships.
5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine structure
136468-19-4 structure
Product Name:5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine
CAS No:136468-19-4
MF:C11H15NO
MW:177.242902994156
MDL:MFCD18827390
CID:170258
PubChem ID:131575
Update Time:2025-05-23

5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Mmai
    • 5-Methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine
    • 1H-Inden-2-amine, 2,3-dihydro-5-methoxy-6-methyl-, (+-)-
    • 5-Methoxy-6-methyl-2-aminoindan
    • 6-methoxy-5-methyl-2,3-dihydro-1H-inden-2-amine
    • 1H-Inden-2-amine, 2,3-dihydro-5-methoxy-6-methyl-
    • 5-Methoxy-6-methyl-2-aminoindane
    • Mmai
    • 6032AA
    • FCH1004347
    • ST2406300
    • AX8216436
    • 132980-16-6
    • 136468-19-4
    • A886683
    • UNII-JF10U4I82P
    • SCHEMBL5314853
    • CS-0152891
    • MMAI (hydrochloride)
    • Q15409380
    • CHEMBL6554
    • EN300-3033877
    • AKOS016005987
    • JF10U4I82P
    • D94484
    • DTXSID20927886
    • NS00017422
    • DS-2538
    • 5-Methoxy-6-methyl-2 pound not3-dihydro-1H-inden-2-amine
    • HY-W100249
    • DB-139976
    • 5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine
    • MDL: MFCD18827390
    • Inchi: 1S/C11H15NO/c1-7-3-8-4-10(12)5-9(8)6-11(7)13-2/h3,6,10H,4-5,12H2,1-2H3
    • InChI Key: JLESVLCTIOAHPT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=CC2=C(C=1)CC(C2)N

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.065
  • Melting Point: No data available
  • Boiling Point: 286.8°Cat760mmHg
  • Flash Point: 129.3°C
  • Refractive Index: 1.556
  • PSA: 35.25
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-methoxy-6-methyl-2,3-dihydro-1H-inden-2-amine Pricemore >>

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